Cas no 1186237-66-0 (1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid)

• Product Name: 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid
• CAS No: 1186237-66-0
• MF: C₇H₇F₆NO₂
• MW: 251.126403093338
• MDL: MFCD17480491
• CID: 4684237
• PubChem ID: 50989624
• Update Time: 2025-10-29

1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3,3-bis(trifluoromethyl)cyclobutane-1-carboxylic acid
• 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid

• MDL： MFCD17480491
• Inchi： 1S/C7H7F6NO2/c8-6(9,10)5(7(11,12)13)1-4(14,2-5)3(15)16/h1-2,14H2,(H,15,16)
• InChI Key： ONPSOWLACVUROP-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CC(C(=O)O)(C1)N)(F)F

Computed Properties

• Exact Mass: 251.03809744g/mol
• Monoisotopic Mass: 251.03809744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid

Introduction to 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid (CAS No. 1186237-66-0)

1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid, with the chemical formula C₈H₅F₆NO₂, is a fluorinated cyclobutane derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclobutane ring substituted with two trifluoromethyl groups and an amino group at the 1-position, along with a carboxylic acid moiety at the 3-position. The presence of multiple fluorine atoms introduces considerable electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery and material science.

The CAS number 1186237-66-0 provides a unique identifier for this compound, facilitating its recognition and retrieval in scientific literature, databases, and regulatory frameworks. The structural complexity of 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid positions it as a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules. The trifluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the amino and carboxylic acid functionalities offer opportunities for further derivatization and conjugation with other biomolecules.

In recent years, there has been growing interest in fluorinated heterocycles due to their potential applications in medicinal chemistry. 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid is no exception, as it has been studied for its pharmacological properties and potential role in the synthesis of small-molecule inhibitors. Research has demonstrated that fluorinated cyclobutanes can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the electron-withdrawing nature of fluorine atoms, which can modulate the electronic distribution within the molecule and influence its interactions with biological targets.

One of the most compelling aspects of 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid is its utility as a building block for more complex structures. The cyclobutane ring provides a rigid scaffold that can be modified at various positions to create molecules with tailored properties. For instance, researchers have explored its use in the synthesis of kinase inhibitors, where the trifluoromethyl groups contribute to enhanced binding affinity to protein targets. Additionally, the presence of both an amino and a carboxylic acid group allows for further functionalization via amide bond formation or other covalent modifications.

Recent advances in computational chemistry have also highlighted the potential of 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid as a scaffold for drug design. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may influence its biological activity. These insights have guided experimental efforts to optimize its structure for better pharmacological outcomes. Furthermore, the use of machine learning algorithms has enabled researchers to predict novel derivatives of this compound that may exhibit enhanced potency or selectivity.

The agrochemical sector has also shown interest in fluorinated cyclobutanes due to their potential as intermediates in pesticide development. 1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid has been investigated for its ability to serve as a precursor in the synthesis of herbicides and fungicides. The trifluoromethyl groups contribute to the lipophilicity of these compounds, which is often crucial for their efficacy as crop protection agents. By leveraging the unique properties of this scaffold, chemists have developed novel agrochemicals that offer improved performance against resistant strains of weeds and pathogens.

In conclusion,1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid (CAS No. 1186237-66-0) represents a fascinating molecule with diverse applications in pharmaceuticals and agrochemicals. Its structural features make it an attractive candidate for further research and development, particularly in the context of drug discovery and material science. As our understanding of fluorinated compounds continues to grow,1-amino-3,3-bis(trifluoromethyl)cyclobutanecarboxylic acid is likely to play an increasingly important role in shaping future advancements in these fields.